Bismuth vanadium tetraoxide

Specification

• CAS No.: 14059-33-7
• Molecular Formula: BiO4V
• Molecular Weight: 323.919 g/mol
• IUPAC Name: bismuth;trioxido(oxo)vanadium
• Standard InChI: InChI=1S/Bi.4O.V/q+3;;3*-1
• Standard InChI Key: YNOWMDYNXXVJMC-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[V].[Bi+3]
• Canonical SMILES: [O-][V](=O)([O-])[O-].[Bi+3]

Introduction

Chemical Properties and Structural Characteristics

Basic Information and Physical Properties

Bismuth vanadium tetraoxide, with the chemical formula BiVO4 and CAS number 14059-33-7, is a bright yellow solid with distinctive photocatalytic properties. It crystallizes in a monoclinic scheelite structure and exhibits a density of 6.25 g/cm3, with a melting point of approximately 500°C. The compound demonstrates solubility in acidic media but limited solubility in neutral or basic solutions.
The physical appearance of bismuth vanadium tetraoxide is characterized by its bright yellow color, which makes it valuable as a pigment in various industrial applications. This distinctive coloration results from its electronic structure and light absorption properties, particularly in the visible light spectrum.

Crystal Structure and Electronic Properties

Bismuth vanadium tetraoxide typically adopts a monoclinic scheelite structure at room temperature, though it can also exist in tetragonal and zircon-type structures depending on synthesis conditions. The monoclinic structure is thermodynamically stable and exhibits superior photocatalytic properties compared to other polymorphs.
The compound's electronic structure features a narrow bandgap of approximately 2.4 eV, allowing it to absorb visible light efficiently. This characteristic is crucial for its photocatalytic applications, as it enables the material to harness a broader portion of the solar spectrum compared to other photocatalysts like titanium dioxide.

Synthesis Methodologies

Sol-Gel Method

The sol-gel method represents one of the most widely employed techniques for synthesizing bismuth vanadium tetraoxide. This approach involves the transition of a system from a liquid "sol" into a solid "gel" phase, allowing precise control over the textural and surface properties of the material. The process typically begins with the dissolution of bismuth and vanadium precursors in an appropriate solvent, followed by hydrolysis and condensation reactions to form the gel. Subsequent heat treatment leads to the crystallization of the desired BiVO4 phase.
Research has demonstrated that sol-gel synthesis parameters significantly influence the particle size, morphology, and crystallinity of the resulting bismuth vanadium tetraoxide, which in turn affect its photocatalytic performance.

Hydrothermal and Doping Methods

Hydrothermal synthesis offers another effective approach for producing bismuth vanadium tetraoxide with controlled properties. This method utilizes high-temperature and high-pressure conditions to facilitate the crystallization process. The hydrothermal route can yield bismuth vanadium oxide with different crystal structures, including monoclinic and tetragonal phases, depending on the specific reaction conditions employed.
Doping represents a strategic approach to enhance the properties of bismuth vanadium tetraoxide. For instance, lanthanum doping has shown promising results in improving the photocatalytic performance of bismuth vanadium oxide. Research has demonstrated that La-doped Bi4V2O11 synthesized via the sol-gel method can be stabilized in a tetragonal phase with particle sizes around 50 nm. X-ray photoelectron spectroscopy (XPS) analysis confirmed that La3+ replaces Bi3+ in the lattice without disrupting the host structure.
The following table summarizes the performance of lanthanum-doped bismuth vanadium oxide with varying dopant concentrations:

Dopant Concentration	Phase Stability	Particle Size (nm)	Methylene Blue Degradation (120 min)
5% La	Tetragonal	~50	~85%
10% La	Tetragonal	~50	~92%
15% La	Tetragonal	~50	98%
This data demonstrates that 15% La/Bi4V2O11 exhibited the highest photocatalytic activity among the tested compositions, achieving 98% degradation of methylene blue dye within 120 minutes under visible light illumination.

Photocatalytic Mechanisms and Performance

The photocatalytic activity of bismuth vanadium tetraoxide stems from its ability to generate electron-hole pairs upon absorption of visible light. When BiVO4 absorbs photons with energy greater than its bandgap (approximately 2.4 eV), electrons are excited from the valence band to the conduction band, creating positively charged holes in the valence band. These photogenerated charge carriers can then participate in redox reactions at the material's surface.
Research indicates that the photocatalytic mechanism involves the generation of reactive oxygen species (ROS), particularly hydroxyl radicals, which act as powerful oxidants capable of degrading organic pollutants. Studies have shown that trapping experiments using ethanol as a hydroxyl radical scavenger significantly decrease photocatalytic substrate oxidation, confirming the role of these radicals in the degradation process.

Industrial and Environmental Applications

Pigments and Coatings

Bismuth vanadium tetraoxide, also known as Bismuth Yellow in industrial contexts, serves as an important colorant in various applications. Its bright yellow appearance, combined with excellent weather resistance, makes it particularly valuable for high-grade industrial coatings and automotive finishes. Products incorporating this compound exhibit good gloss retention and high hiding power, making it suitable for both metal and plastic substrates.
The following table outlines typical specifications for industrial-grade bismuth vanadium tetraoxide:

Parameter	Specification	Typical Value
Content (%)	≥99.0	99.5
Nitric acid insolubles (%)	≤0.002	0.001
Cl- (ppm)	≤10	<3
Pb (ppm)	≤10	<3
Cu (ppm)	≤10	<1
Fe (ppm)	≤10	<1
As (ppm)	≤5	<3
These specifications ensure consistent performance in various industrial applications, particularly in coatings where purity and minimal contaminants are essential for color stability and longevity.

Environmental Remediation

The photocatalytic properties of bismuth vanadium tetraoxide make it an effective agent for environmental remediation, particularly in the degradation of organic pollutants in water and air. Unlike many other photocatalysts that require UV light, bismuth vanadium tetraoxide can be activated by visible light, allowing for more sustainable and energy-efficient treatment processes utilizing natural sunlight.
Research has demonstrated its efficacy in degrading various dyes and volatile organic compounds (VOCs), converting them into less harmful substances such as carbon dioxide and water. The compound's low toxicity and chemical stability further enhance its suitability for environmental applications, as it poses minimal secondary pollution risks.

Agricultural and Biological Effects

Plant Growth Promotion

Parameter	Control Group	Bismuth Vanadium Oxide Treatment
Taproot Growth	Baseline	Enhanced growth observed
Lateral Root Development	Baseline	Increased number and development
Extension Zone Length in Roots	Baseline	Significantly lengthened
Root Activity	Normal	Enhanced activity
Superoxide Anion Generation	Normal levels	Reduced accumulation
The observed reduction in reactive oxygen species (ROS) accumulation suggests that bismuth vanadium oxide may enhance plant stress resistance, potentially improving agricultural productivity under challenging conditions. These findings open new avenues for agricultural applications of bismuth vanadium tetraoxide beyond its traditional industrial and environmental uses.

Molecular Mechanisms

The precise molecular mechanisms underlying the growth-promoting effects of bismuth vanadium oxide in plants involve complex biochemical pathways. Research has indicated that the compound influences gene expression related to root growth and development, with quantitative PCR analyses revealing altered expression profiles of genes involved in root architecture regulation.

Advanced Research Developments

Molecular Clusters and Polyoxometalates

Recent advances in bismuth vanadium oxide research have focused on developing high-nuclearity molecular clusters with enhanced photocatalytic properties. One notable example is the molecular cluster H3[{Bi(dmso)3}4V13O40], which represents a new class of polyoxometalate structures combining bismuth and vanadium in a precisely defined molecular architecture.
Studies on this molecular cluster have revealed distinctive photocatalytic behavior, with mechanistic analyses confirming the intermediary role of hydroxyl radicals in the oxidation process. The research demonstrated that hydroxyl radicals act as the primary oxidants, with trapping experiments using ethanol as a hydroxyl radical scavenger significantly reducing photocatalytic activity.

Structure-Property Relationships

Understanding the relationship between structure and properties remains a key focus in bismuth vanadium tetraoxide research. Studies have established correlations between crystal structure, particle morphology, and photocatalytic efficiency. The monoclinic phase typically exhibits superior photocatalytic activity compared to other polymorphs, though the specific performance depends on multiple factors including particle size, surface area, and the presence of defects or dopants.
Research on lanthanum-doped bismuth vanadium oxide has demonstrated that structural modifications through doping can significantly enhance photocatalytic performance. Analysis of photoluminescence (PL) results revealed that photogenerated charge recombination was substantially reduced in doped samples, contributing to improved photocatalytic efficiency.

Comparative Analysis with Similar Compounds

Bismuth vanadium tetraoxide belongs to a broader family of bismuth-based photocatalysts, including bismuth tungstate (Bi2WO6), bismuth molybdate (Bi2MoO6), and bismuth niobate (BiNbO4). While these compounds share certain characteristics, bismuth vanadium tetraoxide distinguishes itself through its narrow bandgap and high stability under visible light irradiation.
The following table compares key properties of bismuth vanadium tetraoxide with related bismuth-based compounds:

Compound	Bandgap (eV)	Crystal Structure	Primary Applications
Bismuth vanadium tetraoxide (BiVO4)	~2.4	Monoclinic scheelite	Photocatalysis, pigments
Bismuth tungstate (Bi2WO6)	~2.8	Orthorhombic	Photocatalysis, oxygen-ion conduction
Bismuth molybdate (Bi2MoO6)	~2.7	Orthorhombic	Photocatalysis, pigments
Bismuth niobate (BiNbO4)	~3.0	Orthorhombic	Dielectric applications, electronics
This comparison highlights bismuth vanadium tetraoxide's advantages for visible light photocatalysis due to its narrower bandgap, which enables more efficient utilization of the solar spectrum compared to compounds with wider bandgaps.